Cas no 1806727-82-1 (Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806727-82-1
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4828829
• Update Time: 2025-10-17

Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H10F3NO5/c1-3-18-9(16)5-4-14-8(17-2)7(6(5)15)19-10(11,12)13/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： VKIOSNBVYOEMGW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(C(=O)OCC)=CNC=1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9

Additional information on Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806727-82-1)

Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806727-82-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate is defined by its pyridine core, which is substituted with a hydroxyl group at the 4-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 3-position. The ester functionality at the 5-position further contributes to its distinct properties. These structural elements collectively influence the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the trifluoromethoxy group in Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate is particularly noteworthy in this context. Fluorination can significantly alter the electronic properties of a molecule, leading to enhanced binding affinity and selectivity for specific biological targets.

The synthesis of Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate typically involves multistep processes that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the sequential functionalization of a pyridine derivative followed by esterification. For instance, starting from a suitable pyridine precursor, the introduction of the hydroxyl and methoxy groups can be achieved through selective substitution reactions. Subsequently, the trifluoromethoxy group can be introduced via nucleophilic substitution or electrophilic fluorination methods. The final step involves esterification to form the desired product.

In terms of biological activity, Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

The pharmacokinetic profile of Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate is another critical aspect that has been explored in recent research. Fluorinated compounds often exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. This characteristic is particularly advantageous for oral administration and sustained therapeutic effects. Preclinical studies have shown that this compound has favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) characteristics.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, Ethyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806727-82-1) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its potential therapeutic applications, contributing to advancements in the treatment of various diseases.